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Compound of Interest

Compound Name: 4,5-Dioxodehydroasimilobine

Cat. No.: B1262819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4,5-Dioxodehydroasimilobine is an aporphine alkaloid with potential therapeutic applications,

notably exhibiting anti-inflammatory and anti-proliferative properties. This document provides

detailed application notes and experimental protocols for the preparation and preliminary in

vitro evaluation of 4,5-Dioxodehydroasimilobine for subsequent in vivo studies. The provided

methodologies address the compound's poor aqueous solubility and offer standardized assays

to assess its biological activity.
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Property Value Reference

Chemical Name 4,5-Dioxodehydroasimilobine [1]

Synonyms Noraristolodione [1]

Molecular Formula C₁₇H₁₁NO₄ [2]

Molecular Weight 293.27 g/mol [2]

CAS Number 82644-81-3 [2]

Appearance
Solid (Specific color not

detailed)

Known Biological Activities

Anti-inflammatory, Anti-platelet

aggregation, T-cell proliferation

inhibition

Biological Activities and Potential Signaling
Pathways
4,5-Dioxodehydroasimilobine has demonstrated noteworthy biological activities that suggest

its potential as a therapeutic agent.

Anti-inflammatory Activity
The compound has been shown to reduce nitric oxide (NO) production induced by

lipopolysaccharide (LPS) in RAW264.7 macrophage cells. This effect points towards an

inhibitory action on inflammatory pathways. The LPS-induced inflammatory response in

macrophages is primarily mediated by the activation of Toll-like receptor 4 (TLR4), which

subsequently triggers downstream signaling cascades, including the nuclear factor-kappa B

(NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[3][4] These pathways

culminate in the expression of pro-inflammatory enzymes like inducible nitric oxide synthase

(iNOS).[5][6]
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Caption: Postulated anti-inflammatory signaling pathway of 4,5-Dioxodehydroasimilobine.

Inhibition of T-Cell Proliferation
4,5-Dioxodehydroasimilobine has also been observed to inhibit the proliferation of T-cells. T-

cell activation and proliferation are initiated by the interaction of the T-cell receptor (TCR) with

an antigen-presenting cell (APC).[7] This interaction triggers a signaling cascade involving

linker for activation of T-cells (LAT) and phospholipase C (PLC), leading to the activation of

transcription factors such as nuclear factor of activated T-cells (NFAT) and activator protein-1

(AP-1).[8][9] These transcription factors drive the expression of genes essential for

proliferation, including interleukin-2 (IL-2).[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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